Cas no 1197854-80-0 (N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide)

• Product Name: N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide
• CAS No: 1197854-80-0
• MF: C₁₉H₂₈N₄O₂
• MW: 344.451224327087
• CID: 6220474
• PubChem ID: 45806989
• Update Time: 2025-10-28

N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide Chemical and Physical Properties

Names and Identifiers

• Z286006872
• N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide
• N-tert-butyl-4-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzamide
• 1197854-80-0
• EN300-26684206
• AKOS034059157

• Inchi： 1S/C19H28N4O2/c1-13(2)19(6,12-20)22-16(24)11-21-15-9-7-14(8-10-15)17(25)23-18(3,4)5/h7-10,13,21H,11H2,1-6H3,(H,22,24)(H,23,25)
• InChI Key： AOEMAKDGTRRDKI-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC(=CC=1)C(NC(C)(C)C)=O)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 344.22122615g/mol
• Monoisotopic Mass: 344.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94Ų

Additional information on N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide

N-Tert-Butyl-4-({[(1-Cyano-1,2-Dimethylpropyl)Carbamoyl]Methyl}Amino)Benzamide: A Comprehensive Overview

The compound with CAS No. 1197854-80-0, known as N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a benzamide backbone and a substituted carbamoyl group. The presence of the tert-butyl group and the cyano substituent contributes to its unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, research has shown that the benzamide moiety can act as a scaffold for designing inhibitors of certain enzymes, which are implicated in diseases such as cancer and neurodegenerative disorders. The carbamoyl group, on the other hand, enhances the compound's ability to form hydrogen bonds, a critical factor in drug-target binding.

The synthesis of N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to optimize the production process. These methods not only improve yield but also ensure the purity of the final product, which is essential for its intended applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions. However, exposure to strong acids or bases may lead to degradation, highlighting the need for careful handling during experimental procedures.

The biological activity of N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide has been evaluated in several in vitro and in vivo models. Early studies suggest that it exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This makes it a valuable tool for studying disease mechanisms and developing novel therapeutic strategies.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been assessed to ensure its safe use and disposal. Results indicate that it is not readily biodegradable under standard conditions; however, its environmental impact is considered low due to its limited use and controlled application.

In conclusion, N-tert-butyl-4-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in the development of innovative solutions across various scientific domains.